Cas no 71755-73-2 (3,5-Dimethylpyridin-4-OL)

• Product Name: 3,5-Dimethylpyridin-4-OL
• CAS No: 71755-73-2
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 4904987
• Update Time: 2025-11-01

3,5-Dimethylpyridin-4-OL Chemical and Physical Properties

Names and Identifiers

• 3,5-DIMETHYLPYRIDIN-4-OL
• 3,5-Dimethyl-4-hydroxypyridine
• 3,5-dimethyl-1H-pyridin-4-one
• AB82550
• 3,5-Dimethylpyridin-4-OL

• Inchi： 1S/C7H9NO/c1-5-3-8-4-6(2)7(5)9/h3-4H,1-2H3,(H,8,9)
• InChI Key： NFHMKDLDCGOXMF-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CNC=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1

Additional information on 3,5-Dimethylpyridin-4-OL

Comprehensive Guide to 3,5-Dimethylpyridin-4-OL (CAS No. 71755-73-2): Properties, Applications, and Market Insights

3,5-Dimethylpyridin-4-OL (CAS No. 71755-73-2) is a specialized organic compound belonging to the pyridine derivative family. This heterocyclic aromatic compound has gained significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for fine chemicals and intermediates in drug development, understanding this compound's characteristics becomes crucial for researchers and industry professionals.

The molecular structure of 3,5-Dimethylpyridin-4-ol features a pyridine ring substituted with two methyl groups at positions 3 and 5, along with a hydroxyl group at position 4. This specific arrangement contributes to its moderate polarity and enhanced solubility in organic solvents compared to simpler pyridine derivatives. Recent studies in medicinal chemistry have highlighted its potential as a building block for various biologically active molecules, particularly in the development of central nervous system targeting compounds.

In pharmaceutical applications, 3,5-Dimethyl-4-hydroxypyridine serves as a valuable intermediate for synthesizing more complex molecules. Its structural motif appears in several drug candidates currently under investigation for neurological disorders. The compound's ability to participate in hydrogen bonding through its hydroxyl group while maintaining aromatic character makes it particularly interesting for molecular design in drug discovery programs.

The agrochemical industry has also shown growing interest in pyridine derivatives like 3,5-Dimethylpyridin-4-OL. Researchers are exploring its potential as a precursor for novel crop protection agents, especially those targeting specific plant pathogens while maintaining environmental safety profiles. This aligns with current industry trends toward developing sustainable agricultural chemicals with reduced ecological impact.

From a synthetic chemistry perspective, 3,5-Dimethylpyridin-4-OL offers several advantages. Its relatively stable nature under standard laboratory conditions makes it convenient for various organic transformations. The compound can undergo typical reactions of both pyridines and phenols, including electrophilic aromatic substitution, O-alkylation, and coordination chemistry with metal ions. These properties have made it a subject of interest in catalysis research and material science applications.

Market analysis indicates steady growth in demand for specialty pyridine derivatives, with 3,5-Dimethylpyridin-4-OL being no exception. The compound's niche applications in pharmaceutical intermediates and research chemicals have created consistent demand from contract research organizations and academic institutions. Current pricing trends reflect its status as a high-value fine chemical rather than a bulk commodity.

Quality control aspects of 3,5-Dimethylpyridin-4-OL production are particularly important given its applications. Reputable suppliers typically provide the compound with high purity grades (≥98%), verified by advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. Proper storage recommendations usually include protection from moisture and oxidation, often under inert atmosphere conditions for long-term preservation.

Recent scientific literature has highlighted novel synthetic routes to 3,5-Dimethylpyridin-4-OL that improve yield and reduce environmental impact. These include catalytic methods and green chemistry approaches that minimize waste generation. Such developments align with the broader chemical industry's shift toward sustainable manufacturing practices and atom economy principles.

Safety considerations for handling 3,5-Dimethylpyridin-4-OL follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended. The compound should be used in well-ventilated areas or fume hoods, consistent with general laboratory safety standards for chemical research.

Future research directions for 3,5-Dimethylpyridin-4-OL derivatives appear promising, particularly in drug discovery and material science. Its structural versatility allows for numerous modifications that could lead to novel bioactive compounds or functional materials. The growing interest in nitrogen-containing heterocycles across multiple scientific disciplines suggests continued relevance for this compound and its derivatives.

For researchers sourcing 3,5-Dimethylpyridin-4-OL, it's essential to verify supplier credentials and request comprehensive analytical data. The compound is typically available in research quantities from specialty chemical providers, with options for custom synthesis or scale-up production depending on project requirements. Documentation should include detailed specification sheets and appropriate safety data information.

The environmental fate of 3,5-Dimethylpyridin-4-OL has become an area of increased scrutiny, particularly regarding biodegradability and ecotoxicology. Current studies suggest moderate environmental persistence, prompting recommendations for proper waste management practices in research and industrial settings. These considerations are particularly important given increasing regulatory focus on chemical sustainability metrics.

In analytical chemistry applications, 3,5-Dimethylpyridin-4-OL has shown utility as a chromatographic standard and spectroscopic reference material. Its well-defined spectral characteristics make it suitable for method development and instrument calibration in various analytical techniques. This application niche complements its primary uses in synthetic chemistry.

Patent analysis reveals growing intellectual property activity surrounding 3,5-Dimethylpyridin-4-OL derivatives, particularly in pharmaceutical applications. Several recent patents describe novel compounds incorporating this structural motif for various therapeutic indications, reflecting its importance in medicinal chemistry innovation. This trend suggests continued commercial interest and potential for future technology transfer opportunities.

As the chemical industry evolves toward more specialized intermediates, compounds like 3,5-Dimethylpyridin-4-OL will likely see sustained demand. Its balance of synthetic accessibility and structural complexity positions it well for diverse applications in life sciences and advanced materials. Ongoing research will undoubtedly uncover new uses for this versatile pyridine derivative in coming years.